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molecular formula C9H8BrN3 B8264893 5-((1H-imidazol-1-yl)methyl)-2-bromopyridine

5-((1H-imidazol-1-yl)methyl)-2-bromopyridine

Cat. No. B8264893
M. Wt: 238.08 g/mol
InChI Key: RMVSKVIWDJAADC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09394290B2

Procedure details

Synthesized using 1b (1.32 g, 5.26 mmol), imidazole (0.75 g, 11.00 mmol), K2CO3 (1.13 g, 8.16 mmol) and 18-crown-6 according to Method B. Yellow solid. Yield: 0.75 g, 60%. 1H NMR (CDCl3, 500 MHz): δH (ppm)=5.12 (s, 2H), 6.88 (t, J=1.2 Hz, 1H), 7.13 (s, 1H), 7.28 (d, J=2.5 Hz, 1H), 7.48 (d, J=8.5 Hz, 1H), 7.56 (s, 1H), 8.28 (d, J=2.5 Hz, 1H); MS (ESI): m/z=239.08 [M+H]+.
Name
1b
Quantity
1.32 g
Type
reactant
Reaction Step One
Name
imidazole
Quantity
0.75 g
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
1.13 g
Type
reactant
Reaction Step Three
Name
18-crown-6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
5-Imidazol-1-ylmethyl-2-bromopyridine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8]Br)=[CH:4][N:3]=1.[NH:10]1[CH:14]=[CH:13][N:12]=[CH:11]1.C([O-])([O-])=O.[K+].[K+].C1OCCOCCOCCOCCOCCOC1>>[N:10]1([CH2:8][C:5]2[CH:6]=[CH:7][C:2]([Br:1])=[N:3][CH:4]=2)[CH:14]=[CH:13][N:12]=[CH:11]1 |f:2.3.4|

Inputs

Step One
Name
1b
Quantity
1.32 g
Type
reactant
Smiles
BrC1=NC=C(C=C1)CBr
Step Two
Name
imidazole
Quantity
0.75 g
Type
reactant
Smiles
N1C=NC=C1
Step Three
Name
K2CO3
Quantity
1.13 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Four
Name
18-crown-6
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1COCCOCCOCCOCCOCCO1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Synthesized

Outcomes

Product
Name
5-Imidazol-1-ylmethyl-2-bromopyridine
Type
Smiles
N1(C=NC=C1)CC=1C=CC(=NC1)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.